Cas no 4497-08-9 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-)

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- structure
4497-08-9 structure
Product Name:2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-
CAS No:4497-08-9
MF:C22H21ClN2O7
MW:460.864345312119
MDL:MFCD00143616
CID:331018
PubChem ID:54693278
Update Time:2025-04-19

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-
    • ANHYDRO CHLORTETRACYCLINE
    • (2Z,4S,4aS,12aS)-2-[amino(hydroxy)methylidene]-7-chloro-4-(dimethylamino)-10,11,12a-trihydroxy-6-methyl-4a,5-dihydro-4H-tetracene-1,3,12-trione
    • (4aS)-7-Chlor-4c-dimethylamino-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo(4ar,12ac)-1,4,4a,5,12,12a-hexahydro-naphthacen-2-carbonsaeure-amid
    • AC1MC5FN
    • AC1OC541
    • Anhydro-7-chlorotetracycline
    • Anhydroaureomycin
    • C18297
    • FT-0662183
    • UNII-MFG32T0I30
    • SCHEMBL10216301
    • 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,12,12A-HEXAHYDRO-3,10,11,12A-TETRAHYDROXY-6-METHYL-1,12-DIOXO-
    • 5A,6-ANHYDRO-7-CHLORTETRACYCLINE
    • CHLORTETRACYCLINE, ANHYDRO-
    • PD156007
    • (4S,4aS,12aR)-7-chloro-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-6-methyl-3,12-dioxo-4a,5-dihydro-4H-tetracene-2-carboxamide
    • AUREOMYCIN, ANHYDRO-
    • MFG32T0I30
    • NS00078036
    • (4S,4aS,12aS)-7-chloro-4-(dimethylamino)-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-1,4,4a,5,12,12a-hexahydro-2-naphthacenecarboxamide
    • 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,12,12A-HEXAHYDRO-3,10,11,12A-TETRAHYDROXY-6-METHYL-1,12-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,12A.ALPHA.))-
    • (4S,4AS,12AS)-7-CHLORO-4-(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,11,12A-HEXAHYDROTETRACENE-2-CARBOXAMIDE
    • CHLORTETRACYCLINE HYDROCHLORIDE IMPURITY L [EP IMPURITY]
    • DTXSID50912301
    • Q27155529
    • 4497-08-9
    • Anhydrochlortetracycline
    • ANHYDROCHLORTETRACYLINE
    • Anhydrochlortetracycline HCl
    • CHEBI:81648
    • 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, (4S,4aS,12aS)-
    • MDL： MFCD00143616
    • Inchi： 1S/C22H21ClN2O7/c1-7-8-6-9-16(25(2)3)18(28)15(21(24)31)20(30)22(9,32)19(29)13(8)17(27)14-11(26)5-4-10(23)12(7)14/h4-5,9,16,26-27,30,32H,6H2,1-3H3,(H2,24,31)/t9-,16-,22-/m0/s1
    • InChI Key： WLYIHXRYRNHXOE-BAQLRCJTSA-N
    • SMILES： ClC1=CC=C(C2C1=C(C)C1=C(C=2O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@@H]2C1)N(C)C)=O)O)O)=O)O

Computed Properties

  • Exact Mass: 461.11166
  • Monoisotopic Mass: 460.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 892
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161A^2
  • XLogP3: 3

Experimental Properties

  • Melting Point: 250 °C
  • Boiling Point: 623°Cat760mmHg
  • Flash Point: 330.6°C
  • PSA: 162.59
  • LogP: 2.61150

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Security Information

  • Hazard Category Code： 63-36
  • Safety Instruction： 36/37/39-26
  • Hazardous Material Identification： Xn
  • Storage Condition：-20°C
  • Risk Phrases：63-36

2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Pricemore >>

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2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)- Related Literature

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4497-08-9 (2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-,(4S,4aS,12aS)-) Related Products

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